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Compound of Interest

Compound Name: Mitotane-13C6

Cat. No.: B584925

Mitotane-13C6: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of Mitotane-13C6, a stable isotope-
labeled internal standard of the adrenocorticolytic drug Mitotane. This document covers its
chemical structure, physicochemical properties, and its application in analytical methodologies.
Furthermore, it delves into the mechanism of action of its parent compound, Mitotane, offering
insights into relevant signaling pathways and providing detailed experimental protocols.

Chemical Structure and Properties

Mitotane-13C6 is a synthetic, isotopically labeled form of Mitotane where six carbon atoms in
the phenyl ring have been replaced with the stable isotope carbon-13. This labeling provides a
distinct mass signature, making it an ideal internal standard for mass spectrometry-based
guantification of Mitotane in biological samples.

Chemical Structure:

The chemical structure of Mitotane-13C6 is 1-chloro-2-[2,2-dichloro-1-(4-chloro(1,2,3,4,5,6-
13Cs)cyclohexa-1,3,5-trien-1-yl)ethyllbenzene.[1] The six carbon-13 atoms are located on the 4-

chlorophenyl ring.

Physicochemical Properties:
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A summary of the key physicochemical properties of Mitotane-13C6 is presented in the table

below.
Property Value Source
Molecular Formula Cs!3CesH10Cla [2][3]
Molecular Weight 326.0 g/mol [2][4]
Exact Mass 325.970840 Da [2]
Monoisotopic Mass 323.973790 Da [2]
CAS Number 1261396-21-7 [2][4]
Purity >98% [4]
Isotopic Enrichment >99% 13C [4]
Appearance White to off-white solid Commercially available data
Soluble in organic solvents o
- General knowledge for similar
Solubility such as methanol, ethanol,
o compounds
and acetonitrile.
XLogP3 6.2 [2]

Mechanism of Action of Mitotane

The precise mechanism of action of Mitotane is not fully elucidated, but it is known to exert
cytotoxic effects specifically on the adrenal cortex.[5] Mitotane-13C6, being a stable isotope-
labeled analog, is expected to have the same biological activity as Mitotane. The primary
actions of Mitotane involve the disruption of mitochondrial function and the inhibition of
steroidogenesis.

Mitochondrial Disruption:

Mitotane and its metabolites accumulate in the mitochondria of adrenocortical cells.[6] This
leads to the inhibition of key enzymes in the respiratory chain, particularly impacting steroid
hormone synthesis.[6] The disruption of mitochondrial integrity can ultimately trigger apoptosis
(programmed cell death) in these cells.
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Inhibition of Steroidogenesis:

Mitotane inhibits multiple enzymes involved in the synthesis of adrenal steroids, including
cholesterol side-chain cleavage enzyme and 11[3-hydroxylase.[7] This leads to a reduction in
the production of cortisol and other corticosteroids.

Signaling Pathways:

The cellular effects of Mitotane are mediated through various signaling pathways. A simplified
representation of the key pathways is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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